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Compound of Interest

Compound Name: TRV-1387

Cat. No.: B12397326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oliceridine (Olinvyk™) is a novel, G protein-biased agonist at the μ-opioid receptor, indicated

for the management of moderate to severe acute pain in adults.[1] Its unique mechanism of

action is designed to provide potent analgesia with a potentially improved safety and tolerability

profile compared to conventional opioids.[2] Accurate quantification of oliceridine in plasma is

crucial for pharmacokinetic studies, dose-finding, and therapeutic drug monitoring. This

document provides detailed protocols for the determination of oliceridine in plasma using High-

Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS),

along with a proposed High-Performance Liquid Chromatography with Ultraviolet detection

(HPLC-UV) method as a viable alternative.

Chemical Properties of Oliceridine

Property Value

IUPAC Name

N-[(3-Methoxythiophen-2-yl)methyl]-2-[(9R)-9-

pyridin-2-yl-6-oxaspiro[4.5]decan-9-

yl]ethanamine[3]

Molecular Formula C₂₂H₃₀N₂O₂S[3]

Molar Mass 386.55 g/mol [1]
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Chemical Structure of Oliceridine:

Signaling Pathway of Oliceridine
Oliceridine is a biased agonist of the μ-opioid receptor (MOR), a G protein-coupled receptor

(GPCR).[2] Upon binding, it preferentially activates the G protein signaling pathway, which is

associated with analgesia, while causing minimal recruitment of the β-arrestin pathway, which

is linked to adverse effects such as respiratory depression and constipation.[2]
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Start

Condition SPE Cartridge
(Methanol, then Water)

Pretreat Plasma Sample
(Dilute with Buffer)

Load Sample onto Cartridge

Wash with Weak Organic Solvent
(e.g., 5% Methanol in Water)

Wash with Acidic Buffer

Elute Oliceridine
(Ammoniated Methanol)

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject into HPLC-UV System

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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